Cas no 2408963-14-2 ([1-(Aminomethyl)-3-methylcyclobutyl]methanol hydrochloride)

• Product Name: [1-(Aminomethyl)-3-methylcyclobutyl]methanol hydrochloride
• CAS No: 2408963-14-2
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• CID: 6158676
• PubChem ID: 165671552
• Update Time: 2025-10-29

[1-(Aminomethyl)-3-methylcyclobutyl]methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(aminomethyl)-3-methylcyclobutyl]methanol hydrochloride
• EN300-7493206
• 2408963-14-2
• [1-(Aminomethyl)-3-methylcyclobutyl]methanol hydrochloride

• Inchi： 1S/C7H15NO.ClH/c1-6-2-7(3-6,4-8)5-9;/h6,9H,2-5,8H2,1H3;1H
• InChI Key： BESRTQNWCMBLAL-UHFFFAOYSA-N
• SMILES： Cl.OCC1(CN)CC(C)C1

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on [1-(Aminomethyl)-3-methylcyclobutyl]methanol hydrochloride

[1-(Aminomethyl)-3-methylcyclobutyl]methanol hydrochloride

The compound [1-(Aminomethyl)-3-methylcyclobutyl]methanol hydrochloride (CAS No. 2408963-14-2) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This molecule, characterized by its unique structure, has garnered attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and functional groups. Recent advancements in synthetic methodologies and analytical techniques have further enhanced our understanding of its structure-function relationships, making it a focal point for cutting-edge research.

At its core, the molecule features a cyclobutane ring, which is a four-membered hydrocarbon ring. The aminomethyl group attached to the cyclobutane ring introduces significant steric and electronic effects, influencing the molecule's reactivity and stability. Additionally, the presence of a hydroxymethyl group further diversifies its chemical properties, enabling it to participate in a wide range of reactions. The hydrochloride salt form of this compound ensures optimal solubility and stability under various experimental conditions.

Recent studies have highlighted the potential of [1-(Aminomethyl)-3-methylcyclobutyl]methanol hydrochloride in drug discovery efforts. Its unique combination of functional groups makes it an ideal candidate for exploring novel therapeutic agents. For instance, researchers have investigated its role as a precursor in the synthesis of bioactive compounds with potential applications in oncology and neurodegenerative diseases. The ability to fine-tune its structure through chemical modifications has opened new avenues for tailoring its pharmacokinetic properties, such as bioavailability and metabolic stability.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its cyclobutane ring system contributes to its mechanical robustness, making it a promising candidate for the development of advanced polymers and composites. Recent breakthroughs in polymer chemistry have demonstrated how such molecules can be integrated into high-performance materials with tailored mechanical and thermal properties.

The synthesis of [1-(Aminomethyl)-3-methylcyclobutyl]methanol hydrochloride involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the reliability of this compound for downstream applications. Innovations in catalytic systems, such as the use of transition metal catalysts, have significantly streamlined the synthesis process.

From an environmental standpoint, the compound's ecological footprint has been a subject of recent scrutiny. Studies have shown that its degradation pathways under various environmental conditions are efficient, minimizing potential risks to ecosystems. This finding underscores its suitability for use in sustainable chemical processes.

In conclusion, [1-(Aminomethyl)-3-methylcyclobutyl]methanol hydrochloride (CAS No. 2408963-14-2) stands as a testament to the ingenuity of modern chemistry. Its diverse functional groups and adaptable structure make it a valuable asset across multiple disciplines. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.